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Compound of Interest

Compound Name: Dicloromezotiaz

Cat. No.: B1473345 Get Quote

Disclaimer: The compound "Dicloromezotiaz" is not a recognized pesticide in publicly

available scientific literature or regulatory databases. It is presumed to be a typographical error.

This document provides detailed information on Thiamethoxam, a widely used neonicotinoid

insecticide, as an illustrative example for application in Integrated Pest Management (IPM)

programs.

Introduction to Thiamethoxam
Thiamethoxam is a second-generation neonicotinoid insecticide with broad-spectrum, systemic

activity against a wide range of sucking and chewing insects.[1][2][3] As a systemic insecticide,

it is rapidly absorbed by plants and transported throughout their tissues, including stems,

leaves, roots, and even pollen.[1][3] This property makes it effective for controlling pests that

feed on various parts of the plant and provides long-lasting protection. Thiamethoxam is utilized

in various formulations, including liquid concentrates, granules, and seed treatments, and can

be applied via foliar spray, soil drench, or as a seed dressing. It is a crucial tool in many IPM

programs for managing pests in crops like cereals, cotton, fruits, and vegetables.

Mechanism of Action
Thiamethoxam acts on the central nervous system of insects. Its mode of action involves

interfering with the nicotinic acetylcholine receptors (nAChRs).
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Agonist Activity: Thiamethoxam functions as an agonist at the nAChRs, meaning it binds to

these receptors and mimics the action of the neurotransmitter acetylcholine (ACh).

Nerve Overstimulation: This binding causes an excessive and uncontrolled influx of ions into

the nerve cells, leading to constant nerve stimulation.

Paralysis and Death: The overstimulation of the nervous system results in symptoms such as

twitching, convulsions, and ultimately, paralysis and death of the insect. This process can

begin as quickly as 30 minutes after exposure.

The selective toxicity of thiamethoxam towards insects compared to mammals is attributed to

the higher sensitivity of insect nAChRs.
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1. Prepare Serial Dilutions
of Thiamethoxam

2. Dip Host Plant Leaves
in Solutions (10-15s)

3. Air Dry Leaves
(1-2 hours)

4. Place Leaves in Petri Dishes

5. Introduce Target Insects
(e.g., 20-30 Aphids)

6. Incubate
(e.g., 25°C, 24-48h)

7. Assess Mortality

8. Probit Analysis
(Calculate LC50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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